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Introduction
Meso-cystine is a non-proteinogenic amino acid dimer and a stereoisomer of the more

common L-cystine. It is formed through the oxidation of two cysteine molecules, specifically

one L-cysteine and one D-cysteine, which results in the formation of a disulfide (-S-S-) bond.[1]

[2] This disulfide bridge covalently links the two amino acid monomers. While L-cystine is

comprised of two L-cysteine residues and is a critical component for the structural integrity of

many proteins, meso-cystine is distinguished by its unique stereochemical configuration,

which imparts distinct physical and chemical properties. This guide provides an in-depth

overview of the chemical structure of meso-cystine, including its stereochemistry,

physicochemical properties, and the experimental protocols used for its characterization.

Chemical Structure and Stereochemistry
The fundamental structure of meso-cystine consists of two amino-propanoic acid moieties

linked at their β-carbons via a disulfide bridge.[1] Its molecular formula is C₆H₁₂N₂O₄S₂.[1][3]

Stereochemical Configuration
The defining feature of meso-cystine is its stereochemistry. The molecule possesses two

chiral centers, one at each α-carbon. However, unlike L-cystine (which has an R,R

configuration) or D-cystine (S,S configuration), meso-cystine contains one stereocenter with
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an (R) configuration and the other with an (S) configuration.[3] The IUPAC name for meso-
cystine is (2S)-2-amino-3-[[(2R)-2-amino-2-carboxyethyl]disulfanyl]propanoic acid.[1][3]

This specific (R,S) configuration results in an internal plane of symmetry within the molecule.[4]

[5] A compound with chiral centers that is itself achiral due to internal symmetry is defined as a

meso compound.[4][6] Consequently, meso-cystine is optically inactive, meaning it does not

rotate plane-polarized light. This is in stark contrast to its enantiomeric counterparts, L- and D-

cystine, which are optically active.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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